Cas no 55306-57-5 (2-Sulfopropanoic acid)

• Product Name: 2-Sulfopropanoic acid
• CAS No: 55306-57-5
• MF: C₃H₆O₅S
• MW: 154.141740322113
• MDL: MFCD20638205
• CID: 4655006
• PubChem ID: 423699
• Update Time: 2025-06-09

2-Sulfopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-sulfopropanoic acid
• 2-sulfopropionic acid
• sulfopropionic acid
• [R,(+)]-2-Sulfopropionic acid
• [S,(?)]-2-Sulfopropionic acid
• Z2472859988
• 2-Sulfopropanoic acid

• MDL： MFCD20638205
• Inchi： 1S/C3H6O5S/c1-2(3(4)5)9(6,7)8/h2H,1H3,(H,4,5)(H,6,7,8)
• InChI Key： WBGKAOURNYRYBT-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C)(=O)(=O)O

Computed Properties

• Exact Mass: 153.994
• Monoisotopic Mass: 153.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids